Cas no 90158-40-0 (2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester)
90158-40-0 structure
Product Name:2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester
CAS No:90158-40-0
MF:C12H19NO3
MW:225.284163713455
CID:792980
PubChem ID:71429997
Update Time:2025-04-19
2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester
- ethyl 4-butoxy-2-cyano-3-methylbut-2-enoate
- DTXSID70848653
- 90158-40-0
-
- Inchi: 1S/C12H19NO3/c1-4-6-7-15-9-10(3)11(8-13)12(14)16-5-2/h4-7,9H2,1-3H3
- InChI Key: VKDOTIKAOIXAEW-UHFFFAOYSA-N
- SMILES: O(CC(=C(C#N)C(=O)OCC)C)CCCC
Computed Properties
- Exact Mass: 225.13649347g/mol
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 59.3Ų
2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
90158-40-0 (2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester) Related Products
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